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Compound of Interest

Compound Name: Ethoxyacetic acid

Cat. No.: B1209436

Essential safety protocols and logistical plans for the use of ethoxyacetic acid in laboratory
settings, ensuring the protection of researchers and the integrity of drug development
processes.

Handling ethoxyacetic acid requires stringent safety measures to mitigate risks of severe skin
burns, eye damage, and respiratory irritation.[1][2] This guide provides comprehensive, step-
by-step procedures for the safe handling, storage, and disposal of ethoxyacetic acid, tailored
for researchers, scientists, and drug development professionals. Adherence to these protocols
is crucial for maintaining a safe laboratory environment.

Physicochemical Properties and Hazard Information

A thorough understanding of the properties of ethoxyacetic acid is fundamental to its safe
handling. The following table summarizes its key physicochemical data and hazard
classifications.
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Property Value Reference
Synonyms Acetic acid,. eth<.)xy-; 2- (2]
Ethoxyacetic acid

Appearance Clear Liquid [1]
Odor Pungent [1]
Molecular Formula C4H803 [1]
Molecular Weight 104.10 g/mol [1]
Boiling Point 97 -100 °C @ 11 mmHg [1]
Flash Point 97 °C/ 206.6 °F [1]
Specific Gravity 1.102 [1]
Solubility Soluble in water [1]

Hazard Class

Skin Corrosion/Irritation

Category 1B, Serious Eye

Damage/Eye Irritation

Category 1, Specific target

organ toxicity (single exposure)

Category 3 (Respiratory

system)

[1](2]

Signal Word

Danger

[1](2]

Hazard Statements

Causes severe skin burns and

eye damage. May cause

respiratory irritation.

[1]2]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against exposure to

ethoxyacetic acid. The following PPE is mandatory when handling this chemical:

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[1] Standard

safety glasses are not sufficient.
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¢ Skin Protection:

o Gloves: Wear chemical-resistant glov

es, such as nitrile or butyl rubber.[3] No single glove

material protects against all chemicals, so consult the glove manufacturer's resistance

data for ethoxyacetic acid.[4]

o Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger

guantities or in situations with a high risk of splashing, a chemical-resistant suit may be

necessary.[4][5]

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[6][7] If ventilation is inadequate or if exposure limits are exceeded, a NIOSH/MSHA-

approved respirator with an appropriate

cartridge for organic vapors should be used.[1][2]
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Figure 1. Required personal protective equipment for handling ethoxyacetic acid.

Safe Handling and Storage Procedures

Proper handling and storage are critical to prevent accidental exposure and ensure chemical
stability.

Handling:

Always work in a well-ventilated area, such as a chemical fume hood.[6][7]

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe vapors or mist.[1]

Use non-sparking tools to prevent ignition.[9]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[6][9]

Keep containers tightly closed when not in use.[6]

Store away from incompatible materials such as bases, reducing agents, and oxidizing
agents.[1][6]

The storage area should have acid-resistant floors.[10]

Emergency Procedures and First Aid

In the event of an exposure, immediate and appropriate first aid is crucial.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1][11] Seek immediate medical attention.[1][11]
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» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.[1][11] Seek immediate medical attention.[1][11]

« Inhalation: Move the victim to fresh air.[1][9] If not breathing, give artificial respiration.[1][11]
Seek medical attention.[1][11]

 Ingestion: Do NOT induce vomiting.[1][11] Rinse mouth with water.[9] Call a physician
immediately.[1][11]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Spill Response:

o Evacuate personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection.

e For small spills, absorb with an inert material (e.g., sand, diatomaceous earth).

» For large spills, contain the spill and prevent it from entering drains.

o Neutralize the spill with a suitable agent like sodium bicarbonate.[6]

e Collect the absorbed material into a suitable, closed container for disposal.

Waste Disposal:

» Dispose of ethoxyacetic acid and contaminated materials as hazardous waste.[1]

» All waste must be disposed of in accordance with local, regional, and national hazardous
waste regulations.[1][2] Chemical waste generators are responsible for proper classification
and disposal.[1][2]

e Do not empty into drains.[1]
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Figure 2. A logical workflow for the safe handling of ethoxyacetic acid.

Toxicity Pathway Overview

While specific molecular signaling pathways for ethoxyacetic acid-induced corrosion are not
extensively detailed in readily available safety literature, the general mechanism of corrosive
acids involves the disruption of cellular structures upon contact.
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Figure 3. A simplified overview of the toxicity effects of ethoxyacetic acid exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Ethoxyacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209436#personal-protective-equipment-for-
handling-ethoxyacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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